Washout-Resistant AT1 Receptor Binding
In a direct head-to-head radioligand binding study using 125I-Sar1-Ile8-angiotensin II on human AT1 receptors stably expressed in CHO cells, azilsartan inhibited specific binding with an IC50 of 2.6 nM in the absence of washout. Most critically, after a 5-hour drug washout period in serum-free medium, azilsartan retained near-full potency with an IC50 of 7.4 nM — representing a shift of only 2.8-fold. In stark contrast, olmesartan shifted from 6.7 nM to 242.5 nM (36.2-fold loss), telmisartan from 5.1 nM to 191.6 nM (37.6-fold loss), and both valsartan (44.9 nM) and irbesartan (15.8 nM) lost all measurable binding activity with post-washout IC50 values exceeding 10,000 nM [1] [2]. The absolute post-washout IC50 of azilsartan is 32.8-fold more potent than that of olmesartan, 25.9-fold more potent than telmisartan, and over 1,350-fold more potent than valsartan or irbesartan.
| Evidence Dimension | AT1 receptor binding IC50 before and after 5-hour drug washout |
|---|---|
| Target Compound Data | Azilsartan: IC50 = 2.6 nM (no washout) → 7.4 nM (5 h washout); 2.8-fold shift |
| Comparator Or Baseline | Olmesartan: 6.7 → 242.5 nM (36.2×); Telmisartan: 5.1 → 191.6 nM (37.6×); Valsartan: 44.9 → >10,000 nM (>223×); Irbesartan: 15.8 → >10,000 nM (>633×) |
| Quantified Difference | Post-washout azilsartan IC50 is 32.8× lower (more potent) than olmesartan, 25.9× lower than telmisartan, >1,350× lower than valsartan and irbesartan |
| Conditions | Radioligand binding assay on human AT1 receptors stably expressed in CHO cells; 125I-Sar1-Ile8-angiotensin II as radioligand; 5-hour washout in serum-free medium; Ojima et al., JPET 2011 |
Why This Matters
This unparalleled retention of receptor occupancy after drug removal mechanistically underpins sustained 24-hour blood pressure control with once-daily dosing, a key differentiator that cannot be achieved with ARBs exhibiting rapid dissociation kinetics.
- [1] Ojima M, Igata H, Tanaka M, Sakamoto H, Kuroita T, Kohara Y, Kubo K, Fuse H, Imura Y, Kusumoto K, Nagaya H. In vitro antagonistic properties of a new angiotensin type 1 receptor blocker, azilsartan, in receptor binding and function studies. J Pharmacol Exp Ther. 2011;336(3):801-808. doi:10.1124/jpet.110.176636. View Source
- [2] Table 1 from Kurtz TW, Kajiya T, Pirro M, Yoneyama K, Pershadsingh HA. Differential pharmacology and benefit/risk of azilsartan compared to other sartans. Vasc Health Risk Manag. 2012;8:133-143. doi:10.2147/VHRM.S22595. PMC3295635. View Source
